Cas no 956317-90-1 (1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester)

• Product Name: 1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester
• CAS No: 956317-90-1
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 802674
• Update Time: 2022-07-27

1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetic acid, -alpha--1H-pyrrol-2-yl-, 1,1-dimethylethyl ester
• 1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester
• 1H-Pyrrole-2-acetic acid, -alpha--1H-pyrrol-2-yl-, 1,1-dimethylethyl ester
• 5-(tert-butoxycarbonyl)dipyrromethane

• Inchi： 1S/C14H18N2O2/c1-14(2,3)18-13(17)12(10-6-4-8-15-10)11-7-5-9-16-11/h4-9,12,15-16H,1-3H3
• InChI Key： RHYQIKGTSBXFBO-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C(C1=CC=CN1)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 246.137
• Monoisotopic Mass: 246.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9A^2